![molecular formula C24H27FN2O3S B2650713 3-((2,5-dimethylphenyl)sulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)quinolin-4(1H)-one CAS No. 892779-75-8](/img/structure/B2650713.png)
3-((2,5-dimethylphenyl)sulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)quinolin-4(1H)-one
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Description
3-((2,5-dimethylphenyl)sulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)quinolin-4(1H)-one is a useful research compound. Its molecular formula is C24H27FN2O3S and its molecular weight is 442.55. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
Quinoline and quinolinone derivatives have been explored for their potential in synthesizing novel compounds with varied biological and chemical properties. For example, the synthesis and evaluation of quinolinylazo-N-pyrimidinyl benzenesulfonamide derivatives as antimicrobial agents highlight the versatility of quinoline structures in creating potent antibacterial agents against Gram-positive bacteria (Biointerface Research in Applied Chemistry, 2019). Similarly, research on 2-substituted 6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids has demonstrated the antibacterial activity of these compounds, underlining their potential in medical applications (Farmaco, 2001).
Development of Materials for Fuel-Cell Applications
The exploration of sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups for fuel-cell applications illustrates the potential of quinoline derivatives in material science. These compounds exhibit high proton conductivity and mechanical properties, making them promising candidates for use in fuel cells (ACS applied materials & interfaces, 2009).
Antimicrobial Activity and Drug Synthesis
The design and synthesis of novel 4-(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino derivatives carrying biologically active sulfonamide moiety highlight the ongoing research into quinoline derivatives for antimicrobial applications. These compounds have shown promising results against a range of Gram-positive and Gram-negative bacteria and fungi, demonstrating the potential for developing new antibacterial and antifungal agents (Arabian Journal of Chemistry, 2017).
properties
IUPAC Name |
3-(2,5-dimethylphenyl)sulfonyl-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)quinolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27FN2O3S/c1-15-7-9-27(10-8-15)21-13-20-18(12-19(21)25)24(28)23(14-26(20)4)31(29,30)22-11-16(2)5-6-17(22)3/h5-6,11-15H,7-10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPPWOMYZTGOIEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=C(C=C3C(=C2)N(C=C(C3=O)S(=O)(=O)C4=C(C=CC(=C4)C)C)C)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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